Cas no 140158-50-5 (ATPA)

• Product Name: ATPA
• CAS No: 140158-50-5
• MF: C₁₀H₁₆N₂O₄
• MW: 228.245042800903
• CID: 155791
• PubChem ID: 2253
• Update Time: 2025-04-19

ATPA Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolepropanoicacid, a-amino-5-(1,1-dimethylethyl)-2,3-dihydro-3-oxo-
• (R,S)-ATPA
• (R,S)-α-Amino-3-hydroxy-5-t-butyl-4-isoxazolepropionic acid
• ATPA
• ATPA,(RS)-2-Amino-3-(3-hydroxy-5-tert-butylisoxazol-4-yl)propanoicacid
• (RS)-2-AMino-3-(3-hydroxy-5-tert-butylisoxazol-4-yl)propanoicacid
• 16,16-Dimethyl Prostaglandin E2
• 2-Amino-3-(3-hydroxy-5-tert-bu-tylisoxazol-4-yl)propanoic acid
• AKOS024456386
• 2-AMINO-3-(5-TERT-BUTYL-3-HYDROXY-1,2-OXAZOL-4-YL)PROPANOIC ACID
• J-007362
• NSC_2253
• 2-amino-3-(5-(tert-butyl)-3-hydroxyisoxazol-4-yl)propanoic acid
• HMS3412I09
• 2-Amino-3-(5-(tert-butyl)-3-oxo-2,3-dihydroisoxazol-4-yl)propanoicacid
• SCHEMBL4311779
• SMR001230685
• Q12062353
• alpha-Amino-3-hydroxy-5-tert-butyl-4-isoxazolepropionate
• SR-01000075419-1
• HMS2231A09
• CAS_140158-50-5
• alpha-Amino-5-(1,1-dimethylethyl)-2,3-dihydro-3-oxo-4-isoxazolepropanoic acid
• (RS)-2-Amino-3-(3-hydroxy-5-tert-butylisoxazol-4-yl)propanoic acid
• 2-Amino-3-(3-hydroxy-5-tert-butylisoxazol-4-yl)propionic acid
• SCHEMBL13957587
• CS-0021056
• 2-amino-3-(5-tert-butyl-3-hydroxyisoxazol-4-yl)propanoic acid
• BDBM85741
• SR-01000075419
• ATPA, solid
• CHEMBL113180
• SR-01000075419-3
• BRD-A65145453-001-02-0
• DTXSID10930723
• HY-101261
• 2-Amino-3-(5-(tert-butyl)-3-oxo-2,3-dihydroisoxazol-4-yl)propanoic acid
• 140158-50-5
• MLS002153206
• 2-amino-3-(5-tert-butyl-3-oxo-1,2-oxazol-4-yl)propanoic acid
• CHEBI:91806
• (R,S)-alpha-Amino-3-hydroxy-5-t-butyl-4-isoxazolepropionic acid
• Atpa-tert
• HMS3676I09
• 4-Isoxazolepropanoic acid, alpha-amino-5-(1,1-dimethylethyl)-2,3-dihydro-3-oxo-
• MS-23293
• HMS3371I04
• (rs)-2-amino-3-(3-hydroxy-5-t-butylisoxazol-4-yl)propanoic acid
• 3-(5-tert-butyl-3-hydroxy-1,2-oxazol-4-yl)alanine
• AKOS030530587
• HMS3267K10
• DA-50783
• BRD-A65145453-001-06-1
• N-[[[(1S)-3-Amino-1-[3-(3R)-3-morpholinyl-1,2,4-oxadiazol-5-yl]-3-oxopropyl]amino]carbonyl]-L-threonine
• G13075
• 2005454-39-5

• MDL： MFCD01860864
• Inchi： 1S/C10H16N2O4/c1-10(2,3)7-5(8(13)12-16-7)4-6(11)9(14)15/h6H,4,11H2,1-3H3,(H,12,13)(H,14,15)
• InChI Key： PIXJURSCCVBKRF-UHFFFAOYSA-N
• SMILES： O1C(=C(C(N1)=O)CC(C(=O)O)N)C(C)(C)C

Computed Properties

• Exact Mass: 228.11100
• Monoisotopic Mass: 228.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -1.9

Experimental Properties

• Color/Form: White solid
• Density: 1.264
• Boiling Point: 406.8°Cat760mmHg
• Flash Point: 199.9°C
• Refractive Index: 1.529
• Solubility: DMSO: 10 mg/mL
• PSA: 109.58000
• LogP: 1.33240
• Solubility: Not available

ATPA Security Information

• WGK Germany：3
• Storage Condition：Desiccate at +4°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives